Cas no 851185-63-2 (5-nitro-3-(2-propen-1-yl)-1H-Indole)

5-nitro-3-(2-propen-1-yl)-1H-Indole structure
851185-63-2 structure
Product Name:5-nitro-3-(2-propen-1-yl)-1H-Indole
CAS No:851185-63-2
MF:C11H10N2O2
MW:202.209302425385
CID:1118945
PubChem ID:86046937
Update Time:2025-04-20

5-nitro-3-(2-propen-1-yl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 5-nitro-3-(2-propen-1-yl)-1H-Indole
    • MFCD29071026
    • 3-Allyl-5-nitro-1H-indole
    • 851185-63-2
    • SY339074
    • Inchi: 1S/C11H10N2O2/c1-2-3-8-7-12-11-5-4-9(13(14)15)6-10(8)11/h2,4-7,12H,1,3H2
    • InChI Key: HZJAUJHDTPRXFJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)C(CC=C)=CN2)=O

Computed Properties

  • Exact Mass: 202.074227566g/mol
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.6Ų
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